Cas no 1781440-93-4 (3,3-difluoro-3-(4-methylphenyl)propan-1-ol)

• Product Name: 3,3-difluoro-3-(4-methylphenyl)propan-1-ol
• CAS No: 1781440-93-4
• MF: C₁₀H₁₂F₂O
• MW: 186.198490142822
• CID: 5938214
• PubChem ID: 105442010
• Update Time: 2025-05-24

3,3-difluoro-3-(4-methylphenyl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3,3-difluoro-3-(4-methylphenyl)propan-1-ol
• EN300-1950922
• 1781440-93-4
• TUEDFHSQECRWLT-UHFFFAOYSA-N

• Inchi： 1S/C10H12F2O/c1-8-2-4-9(5-3-8)10(11,12)6-7-13/h2-5,13H,6-7H2,1H3
• InChI Key： TUEDFHSQECRWLT-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(C)=CC=1)(CCO)F

Computed Properties

• Exact Mass: 186.08562133g/mol
• Monoisotopic Mass: 186.08562133g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 20.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes

Additional information on 3,3-difluoro-3-(4-methylphenyl)propan-1-ol

3,3-Difluoro-3-(4-Methylphenyl)Propan-1-ol: A Comprehensive Overview

The compound 3,3-difluoro-3-(4-methylphenyl)propan-1-ol (CAS No. 1781440-93-4) is a versatile organic molecule with significant applications in various fields of chemistry and materials science. This compound, also referred to as difluorinated propanol derivative, has garnered attention due to its unique structural properties and potential for use in advanced chemical systems. Recent studies have highlighted its role in drug delivery systems, polymer synthesis, and as a precursor for bioactive molecules.

Structural Analysis and Physical Properties: The molecule consists of a propanol backbone with two fluorine atoms attached to the central carbon atom, along with a 4-methylphenyl group. This arrangement imparts the compound with a unique combination of hydrophilic and hydrophobic characteristics. The presence of fluorine atoms enhances the molecule's stability and reactivity, making it suitable for various chemical transformations. Its melting point is approximately -5°C, and the boiling point is around 150°C under standard conditions.

Chemical Reactivity and Synthesis: The synthesis of 3,3-difluoro-3-(4-methylphenyl)propan-1-ol involves a multi-step process that typically includes nucleophilic substitution reactions and fluorination techniques. Recent advancements in catalytic methods have improved the yield and purity of this compound. Its reactivity is influenced by the electron-withdrawing effects of the fluorine atoms, which facilitate participation in electrophilic aromatic substitution reactions.

Applications in Drug Delivery Systems: One of the most promising applications of this compound is in the development of drug delivery systems. The hydroxyl group in difluorinated propanol derivative allows for easy functionalization, enabling the attachment of various bioactive molecules. Studies have shown that this compound can serve as a carrier for poorly water-soluble drugs, enhancing their bioavailability.

Role in Polymer Science: In polymer science, 3,3-difluoro-3-(4-methylphenyl)propan-1-ol has been explored as a monomer for synthesizing novel polymeric materials. Its ability to form strong hydrogen bonds with other molecules makes it ideal for creating hydrogels and elastomers with tunable mechanical properties. Recent research has focused on its use in developing biodegradable polymers for medical applications.

Environmental Impact and Safety: Despite its versatility, understanding the environmental impact of difluorinated propanol derivative is crucial. Studies indicate that it undergoes biodegradation under specific conditions, reducing its persistence in aquatic environments. However, further research is needed to assess its long-term effects on ecosystems.

In conclusion, 3,3-difluoro-3-(4-methylphenyl)propan-1-ol (CAS No. 1781440-93-4) is a multifaceted compound with immense potential across diverse scientific domains. Its unique chemical properties and adaptability make it a valuable asset in modern chemical research and industrial applications.